Cas no 1939-36-2 (2-({3-bis(carboxymethyl)aminopropyl}(carboxymethyl)amino)acetic acid)

2-({3-bis(carboxymethyl)aminopropyl}(carboxymethyl)amino)acetic acid is a polyaminocarboxylic acid derivative characterized by multiple carboxylate functional groups, making it a versatile chelating agent. Its structure enables strong binding to di- and trivalent metal ions, enhancing its utility in applications requiring metal sequestration or stabilization. The compound’s high water solubility and stability across a broad pH range further contribute to its effectiveness in industrial and laboratory settings. Its multifunctional design allows for tailored coordination chemistry, making it suitable for use in catalysis, water treatment, and analytical chemistry. The presence of multiple chelating sites ensures robust complexation, offering advantages in systems where precise metal ion control is critical.
2-({3-bis(carboxymethyl)aminopropyl}(carboxymethyl)amino)acetic acid structure
1939-36-2 structure
Product Name:2-({3-bis(carboxymethyl)aminopropyl}(carboxymethyl)amino)acetic acid
CAS No:1939-36-2
MF:C11H18N2O8
MW:306.269223690033
MDL:MFCD00210039
CID:42204
PubChem ID:80296
Update Time:2026-05-14

2-({3-bis(carboxymethyl)aminopropyl}(carboxymethyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2',2'',2'''-(Propane-1,3-diylbis(azanetriyl))tetraacetic acid
    • 1,3-Diaminopropane-N,N,N,N-tetraacetic acid
    • 1,3-Propanediamine-N,N,N',N'-tetraacetic Acid
    • 1,3-Propylenediaminetertaacetic acid
    • 2,2',2'',2'''-(Propane-1,3-diylbis(azanetriyl))-tetraacetic acid
    • 2-[3-[bis(carboxymethyl)amino]propyl-(carboxymethyl)amino]acetic acid
    • 1,3-Diaminopropane-N,N,N',N'-tetraacetic acid
    • 400-400-9[elincs]
    • Acetic acid,(trimethylenedinitrilo)tetra
    • N-[(3-[bis(carboxymethyl)amino]propyl)-N-(carboxymethyl)]aminoacetic acid
    • propylenedinitrilotetraacetic acid
    • trimethyelenediamine-N,N,N',N'-tetraacetic acid
    • trimethylenediamine-N,N,N',N'-tetraacetic acid
    • 1,3-Propylenediamine-N,N,N',N'-tetraacetic acid
    • 1,3-PDTA
    • 1,3-propylenediaminetetraaceti
    • 1,3-Propylendiamintetraessigsure
    • 1,3-Propanediamine tetraacetic acid
    • 1,3-Diaminopropane tetraacetic acid
    • 1,3-propylenediaminetetracetic acid
    • trimethylenediaminetetraacetic acid
    • 1,3-PROPYLENEDIAMINETETRAACETIC ACID
    • Trimethylenedinitrilotetraacetic acid
    • 3F6OA94EER
    • Glycine, N,N'-1,3-propanediylbis[N-(carboxymethyl)-
    • Glycine, N,N'-1,3-propanediylbis(N-(carboxymethyl)-
    • Acetic acid, (trimethylenedinitrilo)tetra-
    • Trimethylenediam
    • 2-({3-bis(carboxymethyl)aminopropyl}(carboxymethyl)amino)acetic acid
    • MDL: MFCD00210039
    • Inchi: 1S/C11H18N2O8/c14-8(15)4-12(5-9(16)17)2-1-3-13(6-10(18)19)7-11(20)21/h1-7H2,(H,14,15)(H,16,17)(H,18,19)(H,20,21)
    • InChI Key: DMQQXDPCRUGSQB-UHFFFAOYSA-N
    • SMILES: O([H])C(C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])=O

Computed Properties

  • Exact Mass: 306.10600
  • Monoisotopic Mass: 306.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -5.5
  • Topological Polar Surface Area: 156

Experimental Properties

  • Color/Form: crystal
  • Density: 1.507
  • Melting Point: ~250 °C (dec.)
  • Boiling Point: 620.5°Cat760mmHg
  • Flash Point: 329.1°C
  • Refractive Index: 1.57
  • PSA: 155.68000
  • LogP: -1.68110
  • Solubility: Not determined

2-({3-bis(carboxymethyl)aminopropyl}(carboxymethyl)amino)acetic acid Security Information

2-({3-bis(carboxymethyl)aminopropyl}(carboxymethyl)amino)acetic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

2-({3-bis(carboxymethyl)aminopropyl}(carboxymethyl)amino)acetic acid Pricemore >>

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X67985-500g
2,2',2'',2'''-(Propane-1,3-diylbis(azanetriyl))tetraacetic acid
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¥78.00 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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1,3-Propanediamine-N,N,N',N'-tetraacetic Acid
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¥191.00 2022-09-28

2-({3-bis(carboxymethyl)aminopropyl}(carboxymethyl)amino)acetic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1939-36-2)1,3-丙二胺四乙酸
Order Number:LE3399802
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1939-36-2)1,3-丙二胺四乙酸
LE3399802
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